5,6-Dimethylbenzimidazole

• IUPAC Name: 5,6-dimethyl-1H-benzimidazole
• InChI: InChI=1S/C9H10N2/c1-6-3-8-9(4-7(6)2)11-5-10-8/h3-5H,1-2H3,(H,10,11)
• InChI Key: LJUQGASMPRMWIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=CN2
• Molecular Formula: C9H10N2
• DSSTOX Substance ID: DTXSID70870631
• Molecular Weight: 146.19 g/mol
• Physical Description: Solid
• CAS RN: 582-60-5
• Melting Point: 205.5 °C

Description

DIMEDAZOL, also known as 5,6-Dimethylbenzimidazole, is an organic compound with the molecular formula C9H10N2. It is a derivative of benzimidazole, characterized by the presence of two methyl groups at the 5 and 6 positions of the benzimidazole ring. This compound is notable for its role as an intermediate in the biosynthesis of vitamin B12 and its broad-spectrum antimicrobial and antiprotozoal activities .

Scientific Research Applications

DIMEDAZOL has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Studied for its role in the biosynthesis of vitamin B12 and its interactions with biological molecules.

Medicine: Investigated for its antimicrobial and antiprotozoal activities, particularly against anaerobic bacteria and protozoa.

Industry: Utilized in the production of dyes, pigments, and other functional materials.

Mechanism of Action

DIMEDAZOL exerts its effects primarily through interactions with microbial DNA. The nitro group in related nitroimidazole compounds is reduced by anaerobic organisms, leading to the formation of reactive intermediates that cause DNA strand breaks and inhibit nucleic acid synthesis . This mechanism is responsible for its antimicrobial and antiprotozoal activities.

Safety and Hazards

5,6-Dimethylbenzimidazole is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. It is advised to avoid contact with skin and eyes, and to avoid breathing vapors or mists.

Future Directions

Imidazole and benzimidazole-based drug discovery and development is an attractive topic and draws more and more researchers to engage in this research area. An increasing number of imidazole and benzimidazole derivatives have been explored and related research is ongoing with infinite potentiality.

Biochemical Analysis

Biochemical Properties

5,6-Dimethylbenzimidazole is involved in several biochemical reactions, primarily as a part of the vitamin B12 structure. It interacts with various enzymes and proteins, including this compound synthase, which catalyzes its formation from flavin mononucleotide . Additionally, it serves as a ligand for the cobalt atom in vitamin B12, facilitating the vitamin’s role in enzymatic reactions such as methylmalonyl-CoA mutase and methionine synthase . These interactions are essential for the proper functioning of these enzymes and the biochemical pathways they are involved in.

Cellular Effects

This compound influences various cellular processes through its role in vitamin B12. It affects cell function by participating in critical enzymatic reactions that are essential for DNA synthesis, fatty acid metabolism, and energy production . The presence of this compound in vitamin B12 is vital for maintaining normal cellular metabolism and function. It also impacts cell signaling pathways and gene expression by ensuring the proper functioning of vitamin B12-dependent enzymes .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the cobalt atom in vitamin B12, forming a stable complex that is essential for the vitamin’s activity . This binding interaction is crucial for the catalytic activity of vitamin B12-dependent enzymes. Additionally, this compound is involved in the conversion of flavin mononucleotide to its final form through the action of this compound synthase . This enzyme-mediated process is vital for the biosynthesis of vitamin B12 and its subsequent biological functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the stability and degradation of this compound have been studied to understand its long-term effects on cellular function. It has been observed that this compound is relatively stable under standard laboratory conditions . Its degradation can occur over time, leading to a decrease in its effectiveness in supporting vitamin B12-dependent enzymatic reactions. Long-term studies have shown that the presence of this compound is crucial for maintaining cellular function and metabolic processes .

Dosage Effects in Animal Models

Studies on the dosage effects of this compound in animal models have shown that varying dosages can impact its effectiveness and potential toxicity . At optimal dosages, this compound supports the synthesis of vitamin B12 and enhances metabolic functions. At higher doses, it may lead to adverse effects, including toxicity and disruption of normal cellular processes . These studies highlight the importance of maintaining appropriate dosage levels to ensure the beneficial effects of this compound without causing harm.

Metabolic Pathways

This compound is involved in the biosynthetic pathway of vitamin B12, where it is synthesized from flavin mononucleotide by the enzyme this compound synthase . This pathway is essential for the production of vitamin B12, which is crucial for various metabolic processes, including DNA synthesis, fatty acid metabolism, and energy production . The interaction of this compound with enzymes and cofactors in this pathway ensures the proper synthesis and function of vitamin B12.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed as part of the vitamin B12 molecule . It interacts with transporters and binding proteins that facilitate its movement across cellular membranes and its accumulation in specific tissues . The distribution of this compound is essential for ensuring the availability of vitamin B12 in various cellular compartments, where it can participate in enzymatic reactions and support metabolic functions .

Subcellular Localization

This compound is localized within cells as part of the vitamin B12 molecule . It is primarily found in the cytoplasm and mitochondria, where it participates in vitamin B12-dependent enzymatic reactions . The subcellular localization of this compound is crucial for its activity and function, as it ensures that the compound is available in the right cellular compartments to support metabolic processes and maintain cellular health .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DIMEDAZOL typically involves the cyclization of o-phenylenediamine with acetic acid or its derivatives. One common method is the reaction of o-phenylenediamine with acetic acid in the presence of a dehydrating agent such as polyphosphoric acid. The reaction proceeds through the formation of an intermediate, which cyclizes to form DIMEDAZOL .

Industrial Production Methods

In industrial settings, DIMEDAZOL is produced through a similar synthetic route but on a larger scale. The process involves the use of high-purity o-phenylenediamine and acetic acid, with careful control of reaction conditions to ensure high yield and purity. The product is then purified through recrystallization or other suitable methods to obtain the desired quality .

Chemical Reactions Analysis

Types of Reactions

DIMEDAZOL undergoes various chemical reactions, including:

Oxidation: DIMEDAZOL can be oxidized by hydroxyl radicals, leading to the formation of hydroxylated products.

Reduction: The nitro group in related nitroimidazole compounds can be reduced to an amino group under anaerobic conditions.

Substitution: DIMEDAZOL can participate in nucleophilic substitution reactions, where the hydrogen atoms on the benzimidazole ring are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Hydroxyl radicals (OH) in the presence of oxygen (O2) and nitrogen oxides (NOx).

Reduction: Reducing agents such as hydrogen gas (H2) or metal hydrides under anaerobic conditions.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a suitable base.

Major Products Formed

Oxidation: Hydroxylated DIMEDAZOL derivatives.

Reduction: Amino-substituted benzimidazole derivatives.

Substitution: Various substituted benzimidazole derivatives depending on the nucleophile used.

Comparison with Similar Compounds

DIMEDAZOL is similar to other benzimidazole derivatives, such as:

Mebendazole: An anthelmintic drug used to treat parasitic worm infections.

Albendazole: Another anthelmintic drug with a similar mechanism of action to mebendazole.

Metronidazole: A nitroimidazole antibiotic used to treat anaerobic bacterial and protozoal infections.

Uniqueness

DIMEDAZOL is unique due to its specific substitution pattern (methyl groups at the 5 and 6 positions) and its role as an intermediate in vitamin B12 biosynthesis. This distinguishes it from other benzimidazole derivatives, which may have different substitution patterns and biological activities .